![molecular formula C21H27ClN2O4S2 B4267822 1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine](/img/structure/B4267822.png)
1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine
Overview
Description
1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine, also known as CSPS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. CSPS is a piperazine-based compound that has been synthesized using specific methods and has shown promise in scientific research applications.
Mechanism of Action
The mechanism of action of 1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine is not yet fully understood. However, it has been found to have an effect on the serotonin receptor, specifically the 5-HT1A receptor. It has been suggested that this compound acts as an agonist of the 5-HT1A receptor, which may be responsible for its potential use in the treatment of depression and anxiety disorders.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. In animal studies, this compound has been found to increase the levels of serotonin in the brain, which may be responsible for its potential use in the treatment of depression and anxiety disorders. This compound has also been found to have an effect on the cardiovascular system, specifically on blood pressure and heart rate.
Advantages and Limitations for Lab Experiments
1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It also has a high level of solubility in organic solvents, which makes it easy to handle in lab experiments. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine. One potential area of study is its use as a drug delivery agent for the treatment of neurological disorders. Another area of study is its potential use as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various scientific research areas.
Scientific Research Applications
1-[(4-chlorophenyl)sulfonyl]-4-[(pentamethylphenyl)sulfonyl]piperazine has been found to have potential applications in various scientific research areas such as medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been studied for its potential use as a drug delivery agent due to its ability to cross the blood-brain barrier. In neuroscience, this compound has been found to have an effect on the serotonin receptor and has been studied for its potential use in the treatment of depression and anxiety disorders. In cancer research, this compound has been studied for its potential use as an anticancer agent due to its ability to inhibit the growth of cancer cells.
properties
IUPAC Name |
1-(4-chlorophenyl)sulfonyl-4-(2,3,4,5,6-pentamethylphenyl)sulfonylpiperazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27ClN2O4S2/c1-14-15(2)17(4)21(18(5)16(14)3)30(27,28)24-12-10-23(11-13-24)29(25,26)20-8-6-19(22)7-9-20/h6-9H,10-13H2,1-5H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNBUGMAFCBEBPN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C(=C1C)C)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)Cl)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27ClN2O4S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
471.0 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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